Cas no 138719-99-0 (Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester
• CAS No: 138719-99-0
• MF: C₈H₆F₃IO₄S
• MW: 382.095524311066
• CID: 3722567
• PubChem ID: 11372465
• Update Time: 2025-04-22

Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-iodo-3-methoxyphenyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-iodo-3-methoxyphenyl ester
• 138719-99-0
• DB-085281
• 2-iodo-3-methoxyphenyl trifluoromethanesulfonate
• SCHEMBL2047605

• Inchi： 1S/C8H6F3IO4S/c1-15-5-3-2-4-6(7(5)12)16-17(13,14)8(9,10)11/h2-4H,1H3
• InChI Key： SEUGNKAAYOUVEX-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=CC=CC(OC)=C1I)(=O)=O

Computed Properties

• Exact Mass: 381.89836Da
• Monoisotopic Mass: 381.89836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61Ų